Cas no 1782033-56-0 ({1-(4-fluoro-3-methylphenyl)methylcyclopropyl}methanamine)

• Product Name: {1-(4-fluoro-3-methylphenyl)methylcyclopropyl}methanamine
• CAS No: 1782033-56-0
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 5776916
• PubChem ID: 82401788
• Update Time: 2025-10-28

{1-(4-fluoro-3-methylphenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1816665
• {1-[(4-fluoro-3-methylphenyl)methyl]cyclopropyl}methanamine
• 1782033-56-0
• {1-(4-fluoro-3-methylphenyl)methylcyclopropyl}methanamine

• Inchi： 1S/C12H16FN/c1-9-6-10(2-3-11(9)13)7-12(8-14)4-5-12/h2-3,6H,4-5,7-8,14H2,1H3
• InChI Key： QAVYXSJRMUULIA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)CC1(CN)CC1

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on {1-(4-fluoro-3-methylphenyl)methylcyclopropyl}methanamine

Comprehensive Guide to {1-(4-fluoro-3-methylphenyl)methylcyclopropyl}methanamine (CAS 1782033-56-0): Properties, Applications, and Market Insights

{1-(4-fluoro-3-methylphenyl)methylcyclopropyl}methanamine (CAS 1782033-56-0) is a specialized organic compound with a unique structural framework that combines a cyclopropyl ring with a fluorinated aromatic system. This fluorinated cyclopropylamine derivative has garnered significant attention in pharmaceutical and material science research due to its distinctive chemical properties. The presence of both the fluorine substituent and the cyclopropylmethanamine moiety contributes to its potential as a building block in drug discovery and advanced material synthesis.

The molecular structure of {1-(4-fluoro-3-methylphenyl)methylcyclopropyl}methanamine features a 4-fluoro-3-methylphenyl group attached to a methylcyclopropyl scaffold, terminating in a primary amine functionality. This arrangement creates interesting electronic effects that influence its reactivity profile. Researchers have noted that the fluorine atom at the para position relative to the methyl group enhances the compound's stability while potentially modifying its biological activity. The cyclopropane ring introduces significant ring strain, which can be exploited in various synthetic transformations.

In pharmaceutical applications, {1-(4-fluoro-3-methylphenyl)methylcyclopropyl}methanamine serves as a valuable intermediate for the development of novel therapeutic agents. The compound's structural features make it particularly interesting for CNS-targeting drugs, as the fluorinated aromatic system can enhance blood-brain barrier penetration. Recent studies have explored its potential in developing neuromodulators and enzyme inhibitors, with particular interest in its application for neurodegenerative disease research. The primary amine group provides an excellent handle for further derivatization, allowing medicinal chemists to create diverse molecular libraries.

The material science field has also shown growing interest in CAS 1782033-56-0 due to its potential as a monomer for specialty polymers. The combination of aromatic fluorination and rigid cyclopropyl structure could lead to materials with unique thermal and mechanical properties. Researchers are investigating its use in creating high-performance polymers for electronics and aerospace applications, where the fluorine content may contribute to enhanced chemical resistance and dielectric properties.

From a synthetic chemistry perspective, {1-(4-fluoro-3-methylphenyl)methylcyclopropyl}methanamine presents interesting challenges and opportunities. The sterically hindered cyclopropane ring adjacent to the aromatic system requires careful consideration in reaction design. Recent publications have highlighted innovative approaches to functionalize this scaffold, including palladium-catalyzed cross-couplings and asymmetric transformations at the amine center. These developments have expanded the toolbox available for modifying this versatile building block.

The global market for fluorinated fine chemicals like 1782033-56-0 has seen steady growth, driven by increasing demand from the pharmaceutical and specialty materials sectors. Market analysts note particular interest in Asia-Pacific regions, where fluorine-containing intermediates are being incorporated into innovative drug development pipelines. The compound's relative novelty means that supply remains limited to specialized chemical providers, creating opportunities for manufacturers who can ensure consistent high-purity production.

Environmental and safety considerations for {1-(4-fluoro-3-methylphenyl)methylcyclopropyl}methanamine follow standard protocols for handling amine-containing compounds. While not classified as highly hazardous, proper personal protective equipment is recommended during laboratory work. The fluorine component may influence its environmental fate, warranting responsible disposal practices. Researchers emphasize the importance of conducting proper risk assessments before scaling up any processes involving this chemical.

Future research directions for CAS 1782033-56-0 include exploring its potential in catalysis and supramolecular chemistry. The unique electronic properties imparted by its structure may enable novel applications in organocatalysis or as a ligand in metal complexes. Additionally, the growing field of fluorine in medicinal chemistry continues to drive interest in this and related compounds, with particular focus on optimizing their pharmacokinetic properties for therapeutic applications.

For researchers working with {1-(4-fluoro-3-methylphenyl)methylcyclopropyl}methanamine, proper analytical characterization is essential. Standard techniques include NMR spectroscopy (particularly ¹⁹F NMR for the fluorine moiety), mass spectrometry, and HPLC purity analysis. The compound's stability under various conditions should be verified, especially when considering its incorporation into larger molecular architectures or material matrices.

In conclusion, {1-(4-fluoro-3-methylphenyl)methylcyclopropyl}methanamine (CAS 1782033-56-0) represents an intriguing case study in modern fluorine chemistry and small ring system applications. Its dual potential in both life sciences and advanced materials makes it a compound worth watching as research in these fields continues to evolve. The coming years will likely see expanded applications and improved synthetic methodologies for this structurally unique amine as scientists uncover more of its hidden potential.